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Compound of Interest

5-Methoxyquinoline-8-sulfonyl!
Compound Name:

chloride
CAS No.: 881005-38-5
Cat. No.: B2692166

Get Quote

High-Performance Handling for Drug Discovery &
Proteomics[1]
Executive Summary & Chemical Profile

5-Methoxyquinoline-8-sulfonyl chloride is a specialized electrophilic reagent used primarily
in medicinal chemistry for sulfonamide synthesis and in proteomics as a fluorescent
derivatizing agent.[1] Its utility stems from the sulfonyl chloride (-SO2CI) moiety, which provides
rapid reactivity with nucleophiles (amines, alcohols), and the quinoline core, which imparts
fluorescent properties and potential biological activity.[2]

However, this utility comes with a critical safety trade-off: high moisture sensitivity and severe
corrosivity. This guide synthesizes field-proven handling protocols with the mechanistic logic
required to use this reagent safely and effectively.

Chemical Identity
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Property Detail

CAS Number 881005-38-5

Molecular Formula C10HsCINOsS

Molecular Weight 257.69 g/mol

Physical State Off-white to pale yellow crystalline solid
Solubility Soluble in DCM, THF, DMF, Acetonitrile; Reacts

violently with water.[1]

Hazard Identification & Mechanistic Toxicology
The Core Hazard: Electrophilic Aggression

The safety profile of 5-Methoxyquinoline-8-sulfonyl chloride is driven by its tendency to act
as a powerful electrophile.[1] It does not merely "burn” tissue; it chemically modifies it.

» Hydrolysis (The Environmental Hazard): Upon contact with moisture (air or tissue), the S-Cl
bond cleaves, releasing hydrochloric acid (HCI) and the corresponding sulfonic acid.

o Reaction:

[1]

o Consequence: Immediate chemical burns to skin, eyes, and respiratory mucosa.[3]

o Protein Sulfonylation (The Biological Hazard): The reagent covalently bonds to nucleophilic

residues (Lysine-NHz, Cysteine-SH) on proteins.

o Consequence: Potential for sensitization (haptens) and permanent tissue damage beyond

simple acid burns.

GHS Classification (Read-Across Validated)

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

o Serious Eye Damage: Category 1 (Irreversible damage).
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o Corrosive to Metals: Category 1.

Storage & Stability Strategy: A Self-Validating
System

Trustworthiness in chemical handling comes from "self-validating” storage—systems that
visually indicate failure before you open the bottle.

The "Dry-Cold" Protocol

o Temperature: Store at 2—8°C (Refrigerated).
e Atmosphere: Store under Argon or Nitrogen.

o Container: Tightly sealed glass with a PTFE-lined cap.[1] Parafilm is insufficient for long-term
storage of sulfonyl chlorides due to HCI permeation.

Validati hecks (Do this bef |

Indicator Status Action
Appearance Free-flowing off-white powder Pass: Proceed to weigh.[1]
) Yellow/Orange crust on Fail: Hydrolysis has occurred.
Clumping/Crust
threads HCI pressure may be present.

Fail: Seal integrity
Smell Acrid, sharp odor (HCI) compromised. Handle in hood

only.[3]

Operational Handling & Experimental Protocol
Engineering Controls

e Primary: Chemical Fume Hood (Face velocity > 100 fpm).

e Secondary: Blast shield if working with >5¢g scales due to potential pressure buildup from

unexpected hydrolysis.
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Personal Protective Equipment (PPE)

e Hands: Double nitrile gloves (0.11 mm min) or Silver Shield® laminates for prolonged
contact.

o Eyes: Chemical splash goggles (Face shield recommended for larger scales).

e Body: Lab coat + chemically resistant apron.

Standard Operating Procedure: Amine Sulfonylation

Expertise Insight: The most common failure mode is the "race" between the amine nucleophile
and adventitious water. The protocol below biases the race in favor of the amine.

Reagents:

Substrate: Primary/Secondary Amine (1.0 equiv)[1]

Reagent: 5-Methoxyquinoline-8-sulfonyl chloride (1.1-1.2 equiv)[1]

Base: Triethylamine (TEA) or DIPEA (1.5-2.0 equiv) — Critical to scavenge HCI.

Solvent: Anhydrous DCM or THF.

Step-by-Step Workflow:

o Preparation: Flame-dry glassware and cool under N2. Dissolve the amine and base in the
solvent.[4]

o Thermal Control: Cool the reaction mixture to 0°C (Ice/Water bath).

o Why? Sulfonylation is exothermic. Heat accelerates the competing hydrolysis reaction and
increases HCI vapor pressure.

» Addition: Dissolve the sulfonyl chloride in a minimal amount of solvent and add dropwise.

o Why? Prevents localized "hotspots" of concentration where dimerization or side reactions
could occur.
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e Monitoring: Allow to warm to Room Temp (RT) over 2 hours. Monitor via TLC/LCMS.

o Validation: Check pH of the headspace with wet litmus paper. If acidic fumes persist, add
more base.

e Quenching: Add saturated NaHCOs solution.

o Why? Converts excess sulfonyl chloride to the water-soluble sulfonate salt and neutralizes
HCI.

Emergency Response & Waste Management
Spill Response Logic

DO NOT spray water on a solid spill. This will generate a cloud of HCI gas.
 |solate: Evacuate the immediate area (10-meter radius).

» Cover: Cover the spill with dry sand, earth, or a specialized acid-neutralizing absorbent (e.g.,
sodium carbonate/sand mix).

e Sweep: Carefully sweep into a dry container.

e Neutralize:Slowly add the collected material to a large volume of dilute sodium hydroxide
(NaOH) or sodium bicarbonate solution in a fume hood.

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for handling this compound,
emphasizing the "Dry" vs. "Wet" pathways.
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Figure 1: Operational decision tree for inspection and spill response. Note the critical
prohibition of water on solid spills.[5]

Reaction Mechanism & Quenching Pathway

Understanding the competitive pathways allows researchers to optimize yield and safety. The
diagram below details the desired Amidation vs. the undesired Hydrolysis.
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Figure 2: Competitive reaction pathways.[1] The presence of base and exclusion of water are
critical to force the upper pathway.
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(Note: While specific SDSs for the 5-methoxy isomer are rare in public domains, safety data is
extrapolated from the structural analog Quinoline-8-sulfonyl chloride [CAS 18704-37-5] and
general sulfonyl chloride handling standards.)[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b2692166?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/1601877-87-5.html
https://www.chemimpex.com/products/31291
https://www.fishersci.com/store/msds?partNumber=AAL05676&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pdf.benchchem.com/31/Application_Notes_Protocol_for_N_sulfonylation_using_Methanesulfonyl_Chloride.pdf
https://www.lgcstandards.com/medias/sys_master/root/hcc/ha1/11005681664030/SDS_TRC-M325967-25G_ST-WB-MSDS-5034852-1-1-1/SDS-TRC-M325967-25G-ST-WB-MSDS-5034852-1-1-1.PDF
https://www.benchchem.com/product/b2692166/docs#technical-safety-guide-5-methoxyquinoline-8-sulfonyl-chloride
https://www.benchchem.com/product/b2692166/docs#technical-safety-guide-5-methoxyquinoline-8-sulfonyl-chloride
https://www.benchchem.com/product/b2692166/docs#technical-safety-guide-5-methoxyquinoline-8-sulfonyl-chloride
https://www.benchchem.com/product/b2692166/docs#technical-safety-guide-5-methoxyquinoline-8-sulfonyl-chloride
https://www.benchchem.com/product/b2692166?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2692166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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